Cas no 674-53-3 (4,4,4-trifluorobut-2-en-1-ol)

• Product Name: 4,4,4-trifluorobut-2-en-1-ol
• CAS No: 674-53-3
• MF: C₄H₅F₃O
• MW: 126.077111959457
• MDL: MFCD00077603
• CID: 502006
• PubChem ID: 5708769
• Update Time: 2025-11-01

4,4,4-trifluorobut-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,4,4,4-trifluoro-
• (E)-4,4,4-trifluorobut-2-en-1-ol
• 4,4,4-trifluoro-2-Buten-1-ol
• 4,4,4-TRIFLUOROBUT-2-EN-1-OL
• 1-trifluoromethylprop-1-en-3-ol
• 4,4,4-Trifluor-buten-(2)-ol-(1)
• 4,4,4-trifluoro-2-butenol
• 4,4,4-trifluoro-but-2-en-1-ol
• KAxQ`D`dadadTaRjf`Pp
• 4,4,4-Trifluorocrotyl alcohol
• A835753
• trans-4,4,4-Trifluoro-but-2-en-1-ol
• 4,4,4-Trifluorobut-2-enol(cis)
• (E)-4,4,4-tris(fluoranyl)but-2-en-1-ol
• EN300-205270
• trans-4,4,4-Trifluoro-2-buten-1-ol
• (2E)-4,4,4-trifluorobut-2-en-1-ol
• AKOS005258096
• A929786
• AMY6793
• AKOS025309999
• D72794
• 674-53-3
• SCHEMBL2317872
• 83706-94-9
• (E)-4,4,4-trifluoro-2-buten-1-ol
• MFCD00077603
• UUTWQLLIVDODPQ-OWOJBTEDSA-N
• FS-4524
• A929782
• G79747
• 4,4,4-trifluorobut-2-en-1-ol

• MDL： MFCD00077603
• Inchi： 1S/C4H5F3O/c5-4(6,7)2-1-3-8/h1-2,8H,3H2/b2-1+
• InChI Key： UUTWQLLIVDODPQ-OWOJBTEDSA-N
• SMILES： FC(/C=C/CO)(F)F

Computed Properties

• Exact Mass: 126.02900
• Monoisotopic Mass: 126.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 83.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: 。
• Density: 1.235
• Melting Point: 118-119 °C
• Boiling Point: 118-119°C
• Flash Point: 51°C
• Refractive Index: 1.361
• PSA: 20.23000
• LogP: 1.09720
• Solubility: 。
• Vapor Pressure: 26.1±0.3 mmHg at 25°C

4,4,4-trifluorobut-2-en-1-ol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, FLAMMABLE
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4,4,4-trifluorobut-2-en-1-ol

Professional Introduction to 4,4,4-Trifluorobut-2-en-1-ol (CAS No. 674-53-3)

4,4,4-trifluorobut-2-en-1-ol, with the chemical formula C₅H₅F₃O, is a fluorinated enol that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and electronic properties. This compound, identified by its CAS number CAS No. 674-53-3, serves as a versatile intermediate in the synthesis of various high-value chemicals, including agrochemicals and fine pharmaceuticals.

The molecular structure of 4,4,4-trifluorobut-2-en-1-ol features a conjugated system with a fluorine-substituted alkenol backbone. The presence of three fluorine atoms at the 4-position of the butene ring introduces significant electronegativity and steric effects, which influence its reactivity and interactions with other molecules. These characteristics make it a valuable building block in the development of novel compounds with tailored properties.

In recent years, research has highlighted the utility of 4,4,4-trifluorobut-2-en-1-ol in the synthesis of fluorinated heterocycles, which are prevalent in many biologically active molecules. The compound’s ability to undergo various functional group transformations, such as nucleophilic addition and condensation reactions, has enabled chemists to construct complex scaffolds efficiently. For instance, studies have demonstrated its role in generating trifluoromethyl-substituted pyridines and pyrimidines, which are crucial motifs in drug discovery.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of 4,4,4-trifluorobut-2-en-1-ol to develop new therapeutic agents. Its fluorine atoms can enhance metabolic stability and binding affinity towards biological targets. Recent advances in computational chemistry have further elucidated how the electronic distribution in this molecule can be optimized for better pharmacokinetic profiles. For example, molecular dynamics simulations have shown that the trifluoromethyl group influences the conformational flexibility of derived compounds, potentially improving their bioavailability.

Beyond pharmaceutical applications, 4,4,4-trifluorobut-2-en-1-ol has found utility in materials science. Its incorporation into polymers and coatings provides enhanced thermal stability and chemical resistance due to the strong C-F bonds. Additionally, researchers have explored its use as a precursor for liquid crystals and organic semiconductors, where its conjugated system contributes to favorable electronic properties.

The synthesis of 4,4,4-trifluorobut-2-en-1-ol typically involves fluorinated butadiene derivatives or through condensation reactions involving trifluoroacetic acid esters. Advances in catalytic methods have improved the yield and selectivity of these processes, making large-scale production more feasible. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms with high precision.

In conclusion, 4,4,4-trifluorobut-2-en-1-ol (CAS No. 674-53-3) is a multifaceted compound with broad applications across multiple industries. Its unique structural features enable it to serve as a key intermediate in pharmaceutical synthesis while also contributing to advancements in materials science. As research continues to uncover new methodologies for its production and utilization, its importance is likely to grow further.